Cas no 20967-49-1 (3,3-dimethyloxetane-2-carboxylic acid)

3,3-Dimethyloxetane-2-carboxylic acid is a versatile oxetane-based carboxylic acid derivative, characterized by its strained four-membered oxetane ring and carboxyl functional group. This compound is of particular interest in medicinal chemistry and polymer science due to its ability to enhance metabolic stability and modify physicochemical properties when incorporated into larger molecular frameworks. The steric hindrance provided by the 3,3-dimethyl substitution contributes to improved hydrolytic stability, while the oxetane ring offers a compact, polar motif for tuning solubility and bioavailability. Its synthetic utility is further underscored by its role as a bifunctional building block in the preparation of pharmaceuticals, agrochemicals, and advanced materials.

3,3-dimethyloxetane-2-carboxylic acid structure

20967-49-1 structure

Product name:3,3-dimethyloxetane-2-carboxylic acid

CAS No:20967-49-1

MF:C₆H₁₀O₃

MW:130.141802310944

CID:5834218

PubChem ID:105427493

3,3-dimethyloxetane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,3-dimethyloxetane-2-carboxylic acid
- 20967-49-1
- E72851
- EN300-185317
- Inchi： 1S/C6H10O3/c1-6(2)3-9-4(6)5(7)8/h4H,3H2,1-2H3,(H,7,8)
- InChI Key： NRYCURAFKYIHOV-UHFFFAOYSA-N
- SMILES： O1CC(C)(C)C1C(O)=O

Computed Properties

Exact Mass: 130.062994177g/mol
Monoisotopic Mass: 130.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5Å²
XLogP3: 0.7

3,3-dimethyloxetane-2-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-185317-2.5g	3,3-dimethyloxetane-2-carboxylic acid	20967-49-1	95%	2.5g	$2100.0	2023-09-18
Enamine	EN300-185317-10.0g	3,3-dimethyloxetane-2-carboxylic acid	20967-49-1	95%	10g	$4606.0	2023-06-01
Enamine	EN300-185317-0.05g	3,3-dimethyloxetane-2-carboxylic acid	20967-49-1	95%	0.05g	$249.0	2023-09-18
Enamine	EN300-185317-0.1g	3,3-dimethyloxetane-2-carboxylic acid	20967-49-1	95%	0.1g	$372.0	2023-09-18
Enamine	EN300-185317-1.0g	3,3-dimethyloxetane-2-carboxylic acid	20967-49-1	95%	1g	$1070.0	2023-06-01
Enamine	EN300-185317-5g	3,3-dimethyloxetane-2-carboxylic acid	20967-49-1	95%	5g	$3105.0	2023-09-18
Enamine	EN300-185317-0.25g	3,3-dimethyloxetane-2-carboxylic acid	20967-49-1	95%	0.25g	$530.0	2023-09-18
Enamine	EN300-185317-10g	3,3-dimethyloxetane-2-carboxylic acid	20967-49-1	95%	10g	$4606.0	2023-09-18
Enamine	EN300-185317-1g	3,3-dimethyloxetane-2-carboxylic acid	20967-49-1	95%	1g	$1070.0	2023-09-18
1PlusChem	1P028PS1-50mg	3,3-dimethyloxetane-2-carboxylicacid	20967-49-1	95%	50mg	$359.00	2023-12-19